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Compound of Interest

Compound Name: Dihydrosafrole

Cat. No.: B124246 Get Quote

Application Notes and Protocols for
Dihydrosafrole
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of Dihydrosafrole
in a laboratory setting. Dihydrosafrole is a suspected carcinogen and requires careful

management to minimize exposure and ensure a safe working environment.

Chemical and Physical Properties
Dihydrosafrole is a colorless to pale yellow oily liquid with a characteristic sassafras-like odor.

[1] It is important to be aware of its physical and chemical properties to handle it safely.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b124246?utm_src=pdf-interest
https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 94-58-6 [2]

Molecular Formula C₁₀H₁₂O₂ [2]

Molecular Weight 164.20 g/mol [2]

Appearance
Colorless to pale yellow oily

liquid
[1]

Boiling Point 228 °C (442.4 °F)

Melting Point 11 °C (51.8 °F)

Flash Point 99.3 °C (210.7 °F)

Density 1.0695 g/cm³ at 20 °C (68 °F)

Vapor Pressure 0.056 mm Hg [3]

Solubility
Insoluble in water. Soluble in

alcohol, chloroform, and ether.
[4]

Storage Temperature 2°C - 8°C (35.6°F - 46.4°F) [2]

Hazard Identification and Safety Precautions
Dihydrosafrole is classified as a Group 2B carcinogen by the International Agency for

Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[2][3] It is also a

skin and eye irritant.[2]

Hazard Statements:

Suspected of causing cancer.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://haz-map.com/Agents/4881
https://www.ncbi.nlm.nih.gov/books/NBK590823/
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://haz-map.com/Agents/4881
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-498541.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements:

Obtain special instructions before use.[2]

Do not handle until all safety precautions have been read and understood.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Wash skin thoroughly after handling.[2]

Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Use only outdoors or in a well-ventilated area.[2]

Store in a well-ventilated place. Keep container tightly closed.[2]

Store locked up.[2]

Dispose of contents/container to an approved waste disposal plant.[2]

There are no established OSHA Permissible Exposure Limits (PELs) for Dihydrosafrole.[5]

Therefore, exposure should be minimized to the lowest possible level.

Experimental Protocols
Protocol for Safe Handling of Dihydrosafrole
This protocol outlines the steps for safely handling Dihydrosafrole in a laboratory setting to

minimize exposure.

Materials:

Dihydrosafrole

Chemical fume hood

Personal Protective Equipment (PPE):

Nitrile gloves (double-gloving recommended)
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Safety goggles with side shields or a face shield

Lab coat

Appropriate glassware and equipment

Designated and labeled waste container for Dihydrosafrole-contaminated waste

Procedure:

Preparation:

1. Ensure a current Safety Data Sheet (SDS) for Dihydrosafrole is readily available and has

been reviewed.

2. Work in a designated area, such as a chemical fume hood, with good ventilation.

3. Don the appropriate PPE: lab coat, safety goggles, and double nitrile gloves.

Handling:

1. Perform all manipulations of Dihydrosafrole within the chemical fume hood to prevent

inhalation of vapors.

2. Use the smallest quantity of Dihydrosafrole necessary for the experiment.

3. Use appropriate, clean, and dry glassware.

4. Avoid direct contact with the skin, eyes, and clothing.

5. Keep the container of Dihydrosafrole tightly closed when not in use.

Post-Handling:

1. Decontaminate all surfaces and equipment that have come into contact with

Dihydrosafrole using an appropriate solvent (e.g., ethanol) followed by soap and water.

2. Dispose of all contaminated materials, including gloves and disposable labware, in the

designated hazardous waste container.
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3. Remove PPE in the correct order to avoid cross-contamination.

4. Wash hands thoroughly with soap and water after handling Dihydrosafrole, even if gloves

were worn.

Protocol for Storage of Dihydrosafrole
Proper storage is crucial to maintain the chemical's integrity and prevent accidental release.

Materials:

Primary container of Dihydrosafrole

Secondary, chemically resistant, and leak-proof container

Labeled storage location

Refrigerator capable of maintaining 2°C - 8°C

Procedure:

Container Labeling:

1. Ensure the primary container is clearly labeled with the chemical name

("Dihydrosafrole"), CAS number, and relevant hazard warnings (e.g., "Suspected

Carcinogen," "Irritant").

Storage Location:

1. Store Dihydrosafrole in a designated, locked, and well-ventilated area.

2. The storage temperature should be maintained between 2°C and 8°C.[2] A dedicated

laboratory refrigerator is recommended.

3. Store in a secondary container to contain any potential leaks or spills.

Segregation:
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1. Store Dihydrosafrole away from incompatible materials, particularly strong oxidizing

agents.[2]

Inventory Management:

1. Maintain an accurate inventory of Dihydrosafrole, including the date of receipt and the

amount used.

Protocol for Dihydrosafrole Spill Cleanup
In the event of a spill, a prompt and safe response is essential.

Materials:

Spill kit containing:

Absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

Two pairs of chemical-resistant gloves

Safety goggles and a face shield

Disposable lab coat or apron

Shoe covers

Waste bags and a labeled, sealable container for hazardous waste

Scoop and dustpan (for solid absorbent)

Decontamination solution (e.g., soap and water)

Procedure:

Immediate Response:

1. Alert personnel in the immediate area of the spill.
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2. If the spill is large or involves a significant release of vapor, evacuate the area and contact

the appropriate emergency response team.

Spill Containment (for minor spills):

1. Don the appropriate PPE from the spill kit.

2. Contain the spill by surrounding it with absorbent material to prevent it from spreading.

Cleanup:

1. Cover the spill with absorbent material, working from the outside in.

2. Allow the Dihydrosafrole to be fully absorbed.

3. Carefully collect the absorbed material using a scoop and dustpan and place it into the

designated hazardous waste container.

Decontamination:

1. Clean the spill area with a decontamination solution (e.g., soap and water).

2. Place all cleaning materials into the hazardous waste container.

Post-Cleanup:

1. Seal the hazardous waste container and label it appropriately.

2. Remove and dispose of all PPE in the hazardous waste container.

3. Wash hands thoroughly with soap and water.

4. Report the incident to the laboratory supervisor or safety officer.

Protocol for Disposal of Dihydrosafrole Waste
Dihydrosafrole and any materials contaminated with it must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.
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Procedure:

Waste Segregation:

1. Collect all Dihydrosafrole waste, including unused chemical, contaminated labware, and

spill cleanup materials, in a designated and clearly labeled hazardous waste container.

Waste Container:

1. Use a chemically compatible, leak-proof container with a secure lid.

2. Label the container with "Hazardous Waste," "Dihydrosafrole," and the appropriate

hazard symbols.

Disposal:

1. Arrange for the disposal of the hazardous waste through the institution's environmental

health and safety office or a licensed hazardous waste disposal contractor.

2. Do not dispose of Dihydrosafrole down the drain or in the regular trash.

Visualizations
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Caption: Safe handling workflow for Dihydrosafrole.
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Dihydrosafrole Incompatible With Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Chemical incompatibilities of Dihydrosafrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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